Cas no 1251245-84-7 (3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide)

• Product Name: 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide
• CAS No: 1251245-84-7
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5798968
• PubChem ID: 62324229
• Update Time: 2025-10-29

3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide
• AKOS011608349
• 1251245-84-7
• EN300-1107950

• Inchi： 1S/C8H14N4O/c1-2-10-8(13)4-6-12-5-3-7(9)11-12/h3,5H,2,4,6H2,1H3,(H2,9,11)(H,10,13)
• InChI Key： PGDZFLZJVMZWIW-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=CC(N)=N1)NCC

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide

3-(3-Amino-1H-Pyrazol-1-yl)-N-Ethylpropanamide: A Comprehensive Overview

3-(3-Amino-1H-pyrazol-1-yl)-N-ethylpropanamide, with the CAS number 1251245-84-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 3-(3-amino-1H-pyrazol-1-yl)propanamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular structure of 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide consists of a pyrazole ring linked to an amino group and an ethylamido group. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which imparts significant chemical stability and reactivity. The presence of the amino group and the ethylamido group further enhances the compound's solubility and biological activity, making it a promising candidate for various pharmaceutical applications.

The synthesis of 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide can be achieved through several methods. One common approach involves the reaction of 3-amino-1H-pyrazole with ethyl chloropropanoate in the presence of a base, followed by hydrolysis to form the amide. Another method involves the coupling of 3-amino-1H-pyrazole with ethyl 3-bromopropanoate using a palladium catalyst. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of biological activity, 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, recent research has highlighted its ability to inhibit the activity of protein kinases, which are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. This makes it a potential lead compound for the development of targeted therapies for cancer and other proliferative disorders.

Beyond its enzymatic inhibition properties, 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate. Additionally, it has shown low toxicity in animal models, further supporting its safety profile.

In recent years, there has been increasing interest in exploring the use of 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide in combination therapies. Combining this compound with other drugs can enhance therapeutic efficacy while reducing side effects. For example, studies have shown that co-administration with chemotherapeutic agents can synergistically inhibit tumor growth in preclinical models. This approach holds promise for improving treatment outcomes in cancer patients.

The future prospects for 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide are promising. Ongoing clinical trials are evaluating its safety and efficacy in various indications, including cancer and inflammatory diseases. The results from these trials will provide valuable insights into its potential as a therapeutic agent. Additionally, continued research into its mechanism of action and structure-function relationships will help optimize its properties for specific applications.

In conclusion, 3-(3-amino-1H-pyrazol-1-yl)-N-ethylpropanamide, with CAS number 1251245-84-7, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for further development into therapeutic agents for various diseases.